Cas no 88606-74-0 (Octanoic acid, 2,3-dichloropropyl ester)

• Product name: Octanoic acid, 2,3-dichloropropyl ester
• CAS No: 88606-74-0
• MF: C₁₁H₂₀Cl₂O₂
• MW: 255.181302070618
• CID: 626852
• PubChem ID: 525112

Octanoic acid, 2,3-dichloropropyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,3-dichloropropyl ester
• 2,3-dichloropropyl octanoate
• 88606-74-0
• VWAHGSDENHZHOK-UHFFFAOYSA-N
• DTXSID60335406
• 1-Propanol, 2,3-dichloro, octanoate

• Inchi： InChI=1S/C11H20Cl2O2/c1-2-3-4-5-6-7-11(14)15-9-10(13)8-12/h10H,2-9H2,1H3
• InChI Key： VWAHGSDENHZHOK-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OCC(CCl)Cl

Computed Properties

• Exact Mass: 254.0840353g/mol
• Monoisotopic Mass: 254.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters